Cas no 828922-41-4 ([1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate)

[1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate structure
828922-41-4 structure
Product Name:[1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate
CAS No:828922-41-4
MF:C16H12O9
MW:348.261085510254
CID:680764
PubChem ID:71416779
Update Time:2025-04-19

[1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate
    • 3-(2,3-dicarboxyphenyl)phthalic acid,hydrate
    • DTXSID60836140
    • [1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid--water (1/1)
    • 828922-41-4
    • Inchi: 1S/C16H10O8.H2O/c17-13(18)9-5-1-3-7(11(9)15(21)22)8-4-2-6-10(14(19)20)12(8)16(23)24;/h1-6H,(H,17,18)(H,19,20)(H,21,22)(H,23,24);1H2
    • InChI Key: YVTOCMUERNYITB-UHFFFAOYSA-N
    • SMILES: OC(C1C(C(=O)O)=CC=CC=1C1C=CC=C(C(=O)O)C=1C(=O)O)=O.O

Computed Properties

  • Exact Mass: 348.04813196g/mol
  • Monoisotopic Mass: 348.04813196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 494
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150Ų
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